Cas no 896361-13-0 (3,5-dimethoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide)

• Product Name: 3,5-dimethoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide
• CAS No: 896361-13-0
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5914586
• PubChem ID: 16829554
• Update Time: 2025-06-22

3,5-dimethoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide
• 896361-13-0
• F2539-0036
• AKOS024658307
• Benzamide, 3,5-dimethoxy-N-(5-oxo-1-phenyl-3-pyrrolidinyl)-

• Inchi： 1S/C19H20N2O4/c1-24-16-8-13(9-17(11-16)25-2)19(23)20-14-10-18(22)21(12-14)15-6-4-3-5-7-15/h3-9,11,14H,10,12H2,1-2H3,(H,20,23)
• InChI Key： QSMQUZPFOPKHIT-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=CC=C2)C1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 579.0±50.0 °C(Predicted)
• pka: 13.37±0.20(Predicted)

Additional information on 3,5-dimethoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide

Exploring the Potential of 3,5-Dimethoxy-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No 896361-13-0, known as 3,5-dimethoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide, has recently garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its complex structure and unique functional groups, has been the subject of extensive research aimed at understanding its potential applications in drug development and material science.

3,5-Dimethoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide is a derivative of benzamide, with two methoxy groups attached to the benzene ring at positions 3 and 5. The presence of these methoxy groups contributes to the molecule's stability and enhances its ability to interact with biological systems. The pyrrolidine ring, substituted with a phenyl group and an oxo group at position 5, adds complexity to the structure and potentially influences its pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies, including nucleophilic substitution and coupling reactions, to efficiently synthesize 3,5-dimethoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide. These methods have not only improved the yield but also provided insights into the optimization of similar compounds for therapeutic purposes.

The biological activity of 3,5-dimethoxy-N-(5-Oxo...)benzamide has been a focal point in recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases.

Moreover, CAS No 896361-13-0 has shown selective binding affinity towards certain receptors, indicating its potential as a lead compound in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its efficacy in preclinical models of chronic diseases.

In terms of structural analysis, computational chemistry tools have been utilized to predict the molecule's behavior under various conditions. These simulations have revealed that 3,5-dimethoxy-N-(5-Oxo...)benzamide possesses favorable pharmacokinetic properties, including good solubility and bioavailability. Such attributes are crucial for developing orally administered drugs.

The synthesis of CAS No 896361-13-0 involves a multi-step process that begins with the preparation of intermediates such as phenylpyrrolidine derivatives. The introduction of the methoxy groups at specific positions on the benzene ring is critical for achieving the desired biological activity. Researchers have optimized reaction conditions to minimize side reactions and maximize purity.

Another area of interest is the exploration of CAS No 896361_13_0's role in enzyme inhibition. Studies have demonstrated that this compound can effectively inhibit enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Its mechanism of action involves competitive inhibition, where it binds to the enzyme's active site and prevents substrate access.

In addition to its pharmacological applications, CAS No 896361_13_0 has shown potential in material science as a building block for advanced materials. Its rigid structure and functional groups make it suitable for applications in polymer chemistry and nanotechnology.

As research on CAS No 896361_13_0 continues to progress, collaborations between chemists, biologists, and pharmacologists are expected to yield further insights into its therapeutic potential. The integration of cutting-edge technologies such as artificial intelligence (AI) for drug design is anticipated to accelerate the development process.